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Compound of Interest

Compound Name: 2-Amino-3-benzyloxypyridine

Cat. No.: B018056

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for 2-
Amino-3-benzyloxypyridine, a key intermediate in pharmaceutical research and
development. This document details the starting materials, experimental protocols, and
guantitative data to support the efficient and reliable synthesis of this compound.

Core Synthesis Pathway: Benzylation of 2-Amino-3-
hydroxypyridine

The most prevalent and well-documented method for the synthesis of 2-Amino-3-
benzyloxypyridine involves the benzylation of 2-amino-3-hydroxypyridine. This reaction is
typically carried out in a biphasic system using a phase transfer catalyst.

Reaction Scheme
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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